Cas no 394655-10-8 (Benzoic acid,3-amino-2-(1-piperazinyl)-)

• Product Name: Benzoic acid,3-amino-2-(1-piperazinyl)-
• CAS No: 394655-10-8
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• MDL: MFCD06245325
• CID: 304795
• PubChem ID: 2771612
• Update Time: 2025-04-19

Benzoic acid,3-amino-2-(1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-amino-2-(1-piperazinyl)-
• 3-Amino-2-piperazin-1-ylbenzoic acid
• GL-0003
• MFCD06245325
• 3-AMINO-2-PIPERAZIN-1-YLBENZOICACID
• 3-amino-2-(piperazin-1-yl)benzoic acid
• 394655-10-8
• DTXSID90377970
• AKOS005254772

• MDL： MFCD06245325
• Inchi： 1S/C11H15N3O2/c12-9-3-1-2-8(11(15)16)10(9)14-6-4-13-5-7-14/h1-3,13H,4-7,12H2,(H,15,16)
• InChI Key： FALFNUUTHISYQR-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=C(C=1N1CCNCC1)N)=O

Computed Properties

• Exact Mass: 221.11600
• Monoisotopic Mass: 221.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 78.6Ų

Experimental Properties

• PSA: 78.59000
• LogP: 1.35160

Benzoic acid,3-amino-2-(1-piperazinyl)- Security Information

• Hazardous Material Identification：